molecular formula C9H11NO3S B6227789 2-(cyclobutoxymethyl)-1,3-thiazole-4-carboxylic acid CAS No. 1882665-47-5

2-(cyclobutoxymethyl)-1,3-thiazole-4-carboxylic acid

Cat. No. B6227789
CAS RN: 1882665-47-5
M. Wt: 213.3
InChI Key:
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Description

2-(Cyclobutoxymethyl)-1,3-thiazole-4-carboxylic acid (CBTA) is a cyclic organic compound that has been studied for its potential applications in the synthesis of pharmaceuticals, agrochemicals, and other compounds. CBTA is a five-membered ring structure, containing a thiazole ring, a carboxylic acid group, and two methyl groups. It is a versatile and useful intermediate in organic synthesis, and has been used to synthesize a variety of compounds, including drugs and agrochemicals.

Scientific Research Applications

2-(cyclobutoxymethyl)-1,3-thiazole-4-carboxylic acid has been studied extensively for its potential applications in organic synthesis. It has been used to synthesize a variety of compounds, including drugs and agrochemicals. In addition, it has been used as a starting material for the synthesis of other cyclic compounds, such as cyclobutanol and cyclobutene.

Mechanism of Action

2-(cyclobutoxymethyl)-1,3-thiazole-4-carboxylic acid is a versatile and useful intermediate in organic synthesis. It can be used as a starting material for the synthesis of other cyclic compounds, such as cyclobutanol and cyclobutene. In addition, it can be used to synthesize a variety of compounds, including drugs and agrochemicals. The mechanism of action of 2-(cyclobutoxymethyl)-1,3-thiazole-4-carboxylic acid depends on the reaction conditions and the desired product.
Biochemical and Physiological Effects
2-(cyclobutoxymethyl)-1,3-thiazole-4-carboxylic acid has been studied for its potential applications in the synthesis of pharmaceuticals, agrochemicals, and other compounds. However, there is limited research on the biochemical and physiological effects of 2-(cyclobutoxymethyl)-1,3-thiazole-4-carboxylic acid. Studies have shown that 2-(cyclobutoxymethyl)-1,3-thiazole-4-carboxylic acid can affect the activity of enzymes, and can act as an inhibitor of certain enzymes. In addition, 2-(cyclobutoxymethyl)-1,3-thiazole-4-carboxylic acid has been shown to have an effect on the formation of proteins.

Advantages and Limitations for Lab Experiments

2-(cyclobutoxymethyl)-1,3-thiazole-4-carboxylic acid is a versatile and useful intermediate in organic synthesis. It is relatively easy to synthesize and can be used to synthesize a variety of compounds. In addition, it has a low toxicity and is non-volatile. However, it is important to note that 2-(cyclobutoxymethyl)-1,3-thiazole-4-carboxylic acid is a highly reactive compound, and must be handled with care. In addition, its reaction conditions must be carefully controlled to ensure the desired product is obtained.

Future Directions

2-(cyclobutoxymethyl)-1,3-thiazole-4-carboxylic acid has a wide range of potential applications in organic synthesis. Further research is needed to explore the potential of 2-(cyclobutoxymethyl)-1,3-thiazole-4-carboxylic acid for the synthesis of drugs, agrochemicals, and other compounds. In addition, research is needed to explore the biochemical and physiological effects of 2-(cyclobutoxymethyl)-1,3-thiazole-4-carboxylic acid, as well as its potential toxicity. Furthermore, research is needed to develop new methods for the synthesis of 2-(cyclobutoxymethyl)-1,3-thiazole-4-carboxylic acid, as well as to improve existing methods. Finally, research is needed to explore the potential of 2-(cyclobutoxymethyl)-1,3-thiazole-4-carboxylic acid as a starting material for the synthesis of other cyclic compounds.

Synthesis Methods

2-(cyclobutoxymethyl)-1,3-thiazole-4-carboxylic acid can be synthesized in a variety of ways, including the reaction of cyclobutanol with thiophosgene and the reaction of cyclobutanol with thiourea. The most common method involves the reaction of cyclobutanol with thiophosgene, followed by the addition of an acid catalyst. The reaction yields a mixture of the desired 2-(cyclobutoxymethyl)-1,3-thiazole-4-carboxylic acid, as well as byproducts, which must be separated from the desired product.

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 2-(cyclobutoxymethyl)-1,3-thiazole-4-carboxylic acid involves the reaction of cyclobutanone with thiosemicarbazide to form 2-(cyclobutoxymethyl)-1,3-thiazole-4-carboxylic acid hydrazide, which is then oxidized to the desired product using potassium permanganate.", "Starting Materials": [ "Cyclobutanone", "Thiosemicarbazide", "Potassium permanganate", "Sodium hydroxide", "Hydrochloric acid", "Ethanol", "Water" ], "Reaction": [ "Step 1: Cyclobutanone is reacted with thiosemicarbazide in ethanol to form 2-(cyclobutoxymethyl)-1,3-thiazole-4-carboxylic acid hydrazide.", "Step 2: The resulting hydrazide is then oxidized using potassium permanganate in the presence of sodium hydroxide to form the desired product, 2-(cyclobutoxymethyl)-1,3-thiazole-4-carboxylic acid.", "Step 3: The product is then purified by recrystallization from water and hydrochloric acid." ] }

CAS RN

1882665-47-5

Product Name

2-(cyclobutoxymethyl)-1,3-thiazole-4-carboxylic acid

Molecular Formula

C9H11NO3S

Molecular Weight

213.3

Purity

95

Origin of Product

United States

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